Cas no 1805533-23-6 (2-Bromo-6-fluoro-3-methoxyphenol)

• Product Name: 2-Bromo-6-fluoro-3-methoxyphenol
• CAS No: 1805533-23-6
• MF: C₇H₆BrFO₂
• MW: 221.023745059967
• MDL: MFCD28738835
• CID: 5074723
• Update Time: 2026-03-01

2-Bromo-6-fluoro-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-3-methoxyphenol
• AT29946

• MDL： MFCD28738835
• Inchi： 1S/C7H6BrFO2/c1-11-5-3-2-4(9)7(10)6(5)8/h2-3,10H,1H3
• InChI Key： RZKBQTUUEPEAKB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OC)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Additional information on 2-Bromo-6-fluoro-3-methoxyphenol

2-Bromo-6-fluoro-3-methoxyphenol: A Comprehensive Overview

The compound 2-Bromo-6-fluoro-3-methoxyphenol, identified by the CAS number 1805533-23-6, is a versatile aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its unique substitution pattern, featuring a bromine atom at position 2, a fluorine atom at position 6, and a methoxy group at position 3 on the phenol ring. Its structure makes it highly reactive and suitable for a wide range of chemical transformations.

Recent studies have highlighted the importance of 2-Bromo-6-fluoro-3-methoxyphenol in the synthesis of bioactive compounds. Researchers have explored its potential as an intermediate in the development of novel pharmaceutical agents, particularly in the field of oncology. The presence of electron-withdrawing groups like bromine and fluorine enhances the compound's reactivity, making it an ideal candidate for nucleophilic aromatic substitution reactions. These reactions are crucial in the construction of complex molecular architectures required for drug discovery.

In addition to its role in drug synthesis, 1805533-23-6 has found applications in agrochemicals. Its ability to undergo various coupling reactions has led to its use in the development of pesticides and herbicides with improved efficacy and reduced environmental impact. The methoxy group at position 3 plays a pivotal role in stabilizing intermediates during these reactions, ensuring high yields and purity of the final products.

The synthesis of 2-Bromo-6-fluoro-3-methoxyphenol typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and sustainable production routes. For instance, the use of palladium catalysts has significantly improved the yield and selectivity of key intermediates, reducing production costs and environmental footprint.

From a structural perspective, the compound exhibits interesting electronic properties due to the interplay between its substituents. The bromine atom at position 2 introduces strong electron-withdrawing effects, while the methoxy group at position 3 provides electron-donating characteristics. This balance creates a unique electronic environment that is exploited in various chemical transformations. Recent computational studies have provided deeper insights into these electronic interactions, aiding in the design of more efficient synthetic pathways.

In terms of spectroscopic analysis, 1805533-23-6 exhibits distinct UV-vis absorption bands due to its conjugated aromatic system. These spectral properties make it useful as a chromophore in materials science applications, such as dye-sensitized solar cells. Recent research has focused on optimizing these properties to enhance energy conversion efficiency, highlighting the compound's potential in renewable energy technologies.

The compound's thermal stability is another critical factor influencing its applications. Studies have shown that 2-Bromo-6-fluoro-3-methoxyphenol maintains stability under moderate heating conditions, making it suitable for high-temperature chemical processes. However, exposure to extreme temperatures can lead to decomposition, releasing potentially harmful byproducts. Understanding these thermal characteristics is essential for safe handling and industrial-scale production.

In conclusion, 1805533-23-6, or 2-Bromo-6-fluoro-3-methoxyphenol, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, paving the way for new discoveries in pharmaceuticals, agrochemicals, and materials science. As advancements in synthetic methodologies and computational modeling progress, the potential for this compound to contribute to cutting-edge technologies remains vast and promising.